5-[(2-fluorophenoxy)methyl]-N-[(5-isopropyl-1,2,4-oxadiazol-3-yl)methyl]-1H-pyrazole-3-carboxamide

• IUPAC Name: 5-[(2-fluorophenoxy)methyl]-N-[(5-propan-2-yl-1,2,4-oxadiazol-3-yl)methyl]-1H-pyrazole-3-carboxamide
• InChI: InChI=1S/C17H18FN5O3/c1-10(2)17-20-15(23-26-17)8-19-16(24)13-7-11(21-22-13)9-25-14-6-4-3-5-12(14)18/h3-7,10H,8-9H2,1-2H3,(H,19,24)(H,21,22)
• InChI Key: HDWROQJLFYDOML-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NC(=NO1)CNC(=O)C2=NNC(=C2)COC3=CC=CC=C3F
• Molecular Formula: C17H18FN5O3
• Molecular Weight: 359.4 g/mol

Description

The compound “5-[(2-fluorophenoxy)methyl]-N-[(5-isopropyl-1,2,4-oxadiazol-3-yl)methyl]-1H-pyrazole-3-carboxamide” is a complex organic molecule that contains several functional groups, including a pyrazole ring, an oxadiazole ring, a carboxamide group, and a fluorophenoxy group. These functional groups suggest that this compound may have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple heterocyclic rings and functional groups. The electron-withdrawing fluorine atom on the phenoxy group could have interesting effects on the electronic structure of the molecule.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of fluorine might increase its lipophilicity, potentially affecting its solubility and distribution in biological systems.

Mechanism of Action

The mechanism of action of this compound in biological systems would depend on its specific biological targets, which are not provided in the current information.

Safety and Hazards

Without specific toxicity data, it’s hard to comment on the safety and hazards of this compound. As with any chemical, appropriate safety precautions should be taken when handling and storing it.

Future Directions

Future research on this compound could involve exploring its synthesis, characterizing its physical and chemical properties, investigating its potential biological activities, and assessing its safety profile.